N-(1,3-benzodioxol-5-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C17H15N3O2S/c1-2-4-14-11(3-1)15-16(18-8-19-17(15)23-14)20-10-5-6-12-13(7-10)22-9-21-12/h5-8H,1-4,9H2,(H,18,19,20)
• InChI Key: AGFQOOHDYTTZLE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N=CN=C3S2)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol
• CAS No.: 304683-81-6

Description

N-(1,3-benzodioxol-5-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C17H15N3O2S and its molecular weight is 325.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthetic Approaches : Research efforts have concentrated on developing synthetic routes for derivatives of related heterocyclic compounds, demonstrating the versatility of these compounds for further functionalization. For instance, a study presented a facile one-pot synthesis of hexahydro-6H-[1]benzothieno[2',3':4,5]pyrimido[1,2-b][1,2,4,5]tetrazin-6-ones, showcasing the potential for creating diverse derivatives with similar core structures (Abdallah, 2002).

• Crystal Structure Analysis : The crystal structure and X-ray diffraction studies of compounds bearing the core structure or related frameworks have been conducted to understand their geometric parameters and potential for interaction with biological targets. A study on pyrazole derivatives, for instance, provided insights into the structural features conducive to biological activity (Titi et al., 2020).

Biological Activities

• Antitumor and Antibacterial Agents : Several studies have focused on the antitumor and antibacterial properties of compounds with similar structural features. For example, the synthesis of thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives highlighted their potent antitumor and antibacterial activities (Hafez et al., 2017).

• Insecticidal and Antimicrobial Potential : The development of pyrimidine linked pyrazole heterocyclics by microwave irradiative cyclocondensation has been explored, evaluating their insecticidal and antimicrobial potential, indicating the broad spectrum of biological activities these compounds may exhibit (Deohate & Palaspagar, 2020).

• SARS-CoV-2 Inhibition : A notable study synthesized a tetrahydropyrimidine derivative and investigated its potential as an inhibitor for SARS-CoV-2 through molecular docking analysis, suggesting the relevance of such compounds in addressing current global health challenges (Genç et al., 2021).